Cas no 2138518-89-3 (4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2138518-89-3
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5799974
• PubChem ID: 165482757
• Update Time: 2025-05-23

4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine
• EN300-1110369
• 4-chloro-1-[(2-methylpyridin-4-yl)methyl]-1H-pyrazol-3-amine
• 2138518-89-3

• Inchi： 1S/C10H11ClN4/c1-7-4-8(2-3-13-7)5-15-6-9(11)10(12)14-15/h2-4,6H,5H2,1H3,(H2,12,14)
• InChI Key： IDYXASBNXDUIHW-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine

Introduction to 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 2138518-89-3)

4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2138518-89-3, belongs to the pyrazole and pyridine chemical classes, which are well-documented for their role in drug discovery and development. The presence of a chloro substituent and a methyl group attached to a pyridine ring, combined with a pyrazole core, suggests multiple sites for interaction with biological targets, making it a promising candidate for further investigation.

The structural framework of 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine incorporates key functional groups that are often exploited in medicinal chemistry. The chloro group at the 4-position of the pyrazole ring can serve as a hinge point for further derivatization, while the 2-methylpyridine moiety introduces additional complexity and potential for selective binding. These features make the compound an attractive scaffold for designing molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazole derivatives, particularly those incorporating nitrogen-containing heterocycles. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine positions it as a candidate for modulating various biological pathways, which could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in disease mechanisms. For instance, the pyrazole core is known to mimic certain natural substrates, allowing it to bind tightly to target proteins. The chloro and methyl substituents further enhance binding affinity by providing additional points of interaction. This dual functionality makes 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-amine a versatile tool for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been particularly useful in identifying how 4-chloro-1-(2-methylpyridin-4-yl)methyl-1H-pyrazol-3-am ine interacts with potential targets. These studies have revealed that the compound can bind to enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. This suggests that it may have therapeutic applications in conditions like cancer and inflammatory disorders.

The synthesis of 4-chloro -1-(2-methylpyridin -4 -yl)methyl -1H -pyrazol -3 -amine presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct this molecule efficiently. Techniques such as cross-coupling reactions and nucleophilic substitutions are commonly employed to introduce the necessary functional groups. The ability to synthesize this compound on a scalable basis is crucial for its further development into a drug candidate.

Once synthesized, 4-chloro -1-(2-methylpyridin -4 -yl)methyl -1H -pyrazol -3 -amine can be subjected to rigorous biological testing to assess its efficacy and safety. In vitro assays are typically performed first to evaluate its activity against relevant targets. If promising results are obtained, further studies in vivo can be conducted to investigate its pharmacokinetics and potential side effects. This stepwise approach ensures that only the most promising candidates proceed to clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying lead compounds like 4-chloro -1-(2-methylpyridin -4 -yl)methyl -1H -pyrazol -3 -amine. These technologies can predict the likelihood of success for different molecular structures based on vast datasets of known drugs and their biological activities. By leveraging these tools, researchers can prioritize compounds that are more likely to yield successful outcomes, thereby saving time and resources.

The future prospects for 4-chloro -1-(2-methylpyridin -4 -yl)methyl -1H -pyrazol -3 -amine are bright, especially given its structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore new derivatives that may enhance its therapeutic profile. Collaborative efforts between academia and industry will be essential in translating this compound from bench research to clinical application.

In conclusion, 4-chloro -1-(2-methylpyridin 4 yl)meth yl 1 H-p yra zol 3 am ine (CAS No . 21385 18 89 3) represents an exciting opportunity in pharmaceutical chemistry . Its unique structure , combined with promising preclinical data , positions it as a valuable candidate for further development . As research continues , we can expect this compound to play a significant role in addressing unmet medical needs .